4-iodo-N,2-dimethylaniline

• IUPAC Name: 4-iodo-N,2-dimethylaniline
• InChI: InChI=1S/C8H10IN/c1-6-5-7(9)3-4-8(6)10-2/h3-5,10H,1-2H3
• InChI Key: HZIHAAZAFYMRJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC
• Molecular Formula: C8H10IN
• Molecular Weight: 247.08 g/mol

Description

4-Iodo-N,N-dimethylaniline, also known as N,N-Dimethyl-4-iodoaniline, is an organic compound with the formula IC6H4N(CH3)2. It is a dark blue to purple solid. The compound is used to attach the dimethylanilinyl group to other substrates.

Synthesis Analysis

4-Iodo-dimethylaniline is prepared by iodination of dimethylaniline. The reaction is represented as follows: C6H5NMe2 + I2 → I:C6H4NMe2 + HI. The iodination is so efficient that it has been recommended for quantifying the presence of iodine.

Molecular Structure Analysis

The molecular formula of 4-Iodo-N,N-dimethylaniline is C8H10IN. The average mass is 247.076 Da and the monoisotopic mass is 246.985779 Da.

Chemical Reactions Analysis

A real-time determination of iodide involves the oxidation of iodide with 2-iodosobenzoate in the presence of N,N-dimethylaniline. The reaction is completed within 1 min to yield 4-iodo-N,N-dimethylaniline, which is extracted in cyclohexane and determined by GC-MS.

Physical And Chemical Properties Analysis

4-Iodo-N,N-dimethylaniline is a dark blue to purple solid. It has a molar mass of 247.079 g·mol−1. The density is 1.652 g/cm3, and it has a boiling point of 263.7 °C. Its solubility in water is 34.64 mg/L.

Scientific Research Applications

4-iodo-N,2-dimethylaniline is widely used in scientific research due to its unique properties. It is used as a synthetic intermediate in the synthesis of various organic compounds, such as 4-iodo-N,2-dimethyl-4-hydroxybenzamide (4-I2DMHBz). It is also used to study biochemical and physiological processes, such as the regulation of cell growth and differentiation. Additionally, it has been used in the development of new therapeutic agents, such as inhibitors of protein tyrosine kinases.

Mechanism of Action

Target of Action

4-Iodo-N,2-dimethylaniline is an organic compound used to attach the dimethylanilinyl group to other substrates . The primary targets of this compound are therefore the substrates to which it is being attached. These substrates can vary widely depending on the specific application and context.

Mode of Action

The compound interacts with its targets through a process known as iodination . This is a chemical reaction where an iodine atom is introduced into a molecular structure. In the case of this compound, the iodination process is used to attach the dimethylanilinyl group to other substrates .

Result of Action

The primary result of the action of this compound is the successful attachment of the dimethylanilinyl group to other substrates . This can have various molecular and cellular effects, depending on the nature of the substrate and the context of the reaction.

Advantages and Limitations for Lab Experiments

The use of 4-iodo-N,2-dimethylaniline in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is easy to synthesize and purify, and it is highly soluble in a variety of solvents. However, there are some limitations to its use in laboratory experiments. It is toxic and can cause irritation to the skin and eyes. Additionally, it can be volatile and can form explosive mixtures with air.

Future Directions

There are a number of potential future directions for the use of 4-iodo-N,2-dimethylaniline in scientific research. It could be used in the development of new therapeutic agents, such as inhibitors of protein tyrosine kinases. Additionally, it could be used to study the biochemical and physiological effects of oxidative stress in cells. Finally, it could be used to develop new synthetic methods for the synthesis of organic compounds.

Safety and Hazards

The safety data sheet for N,N-Dimethylaniline, a related compound, indicates that it is considered hazardous. It is classified as having acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It is also classified as having specific target organ toxicity with repeated exposure.